Cas no 4412-96-8 (3-Methyl-2-furoic Acid)
3-Methyl-2-furoic Acid structure
Product Name:3-Methyl-2-furoic Acid
CAS No:4412-96-8
Molecular Formula:C6H6O3
Molecular Weight:126.11004
MDL:MFCD00014111
CID:45018
PubChem ID:78127
3-Methyl-2-furoic Acid Properties
Names and Identifiers
-
- 3-Methylfuran-2-carboxylic acid
- 3-Methyl-2-furancarboxylic Acid
- 3-Methyl-2-furoic acid
- 2-Furancarboxylic acid,3-methyl
- 3-Methyl-2-furanoic acid
- 3-Methylpyromucic Acid
- Elsholtzic acid
- methyl-furan-2-carboxylate
- 3-methyluran-2-carboxylic acid
- Z147652428
- 2-Furancarboxylic acid, 3-methyl-
- Q27262454
- 4412-96-8
- NSC508742
- GEO-01842
- A7028
- SCHEMBL353929
- methylpyromucic acid
- AMY11077
- 3-methylfuranylcarboxylic acid
- SY027534
- AKOS001208899
- NSC 508742
- CHEBI:194895
- F8880-3986
- DTXSID90196047
- AB-337/25021043
- CS-0059276
- 3-methyl-furan-2-carboxylic acid
- MFCD00014111
- AB01137
- TS-01650
- NSC-508742
- W-200376
- 3-Methylfuran-2-carboxylicacid
- EINECS 224-571-2
- 3-Methyl-2-furoic acid, 97%
- M2376
- EN300-23429
- UNII-5JP68392HM
- FT-0616065
- NCIOpen2_003774
- 3-Methyl furoic acid
- 5JP68392HM
- AC-26702
- NS00031394
- 1199266-82-4
- DB-051190
- 2-Furancarboxylic acid, 3-methyl-, labeled with deuterium
-
- MDL： MFCD00014111
- InChIKey： BNYIQEFWGSXIKQ-UHFFFAOYSA-N
- Inchi： 1S/C6H6O3/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H,7,8)
- SMILES： CC1=C(C(=O)O)OC=C1
- BRN： 116183
Computed Properties
- Exact Mass: 126.03200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 126.032
- Heavy Atom Count: 9
- Complexity: 122
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 50.4A^2
Experimental Properties
- LogP: 1.28620
- PSA: 50.44000
- Refractive Index: 1.4189 (estimate)
- Boiling Point: 236.4°C at 760 mmHg
- Melting Point: 134.0 to 138.0 deg-C
- Flash Point: 96.8 °C
- Color/Form: White powder
- Solubility: Uncertain
- Density: 1.2048 (rough estimate)
3-Methyl-2-furoic Acid Security Information
-
Symbol:
- WGK Germany：3
- Safety Term：S26;S36/37/39
- Safety Instruction： S36/37/39-S26-S36
- Risk Phrases：R20/21/22; R36/37/38
-
Dangerous goods sign：
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Prompt：warning
- Storage Condition：Store at room temperature
- Risk Phrases： 36/37/38
- Signal Word：Warning
3-Methyl-2-furoic Acid Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-Methyl-2-furoic Acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003K7Z-1g |
3-METHYLFURAN-2-CARBOXYLIC ACID |
4412-96-8 | ≥98% | 1g |
$12.00 | 2025-02-20 | |
| A2B Chem LLC | AB65375-1g |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 1g |
$14.00 | 2024-04-20 | |
| Aaron | AR003KGB-100mg |
3-methylfuran-2-carboxylic acid |
4412-96-8 | 98% | 100mg |
$5.00 | 2025-01-22 | |
| abcr | AB146336-1 g |
3-Methyl-2-furoic acid, 98%; . |
4412-96-8 | 98% | 1g |
€86.40 | 2023-06-23 | |
| Ambeed | A204364-250mg |
3-Methylfuran-2-carboxylic acid |
4412-96-8 | 98% | 250mg |
$10.0 | 2025-02-26 | |
| Apollo Scientific | OR12566-1g |
3-Methyl-2-furoic acid |
4412-96-8 | 95% | 1g |
£53.00 | 2023-09-01 | |
| ChemScence | CS-0059276-1g |
3-Methylfuran-2-carboxylic acid |
4412-96-8 | 99.78% | 1g |
$40.0 | 2022-04-27 | |
| Enamine | EN300-23429-0.05g |
3-methylfuran-2-carboxylic acid |
4412-96-8 | 95% | 0.05g |
$19.0 | 2024-06-19 | |
| eNovation Chemicals LLC | D655696-25g |
3-Methyl-2-furoic acid |
4412-96-8 | 95% | 25g |
$560 | 2021-10-21 | |
| Fluorochem | 013650-250mg |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 250mg |
￡17.00 | 2022-03-01 |
3-Methyl-2-furoic Acid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4412-96-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:4412-96-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier
(CAS:4412-96-8)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
3-Methyl-2-furoic Acid Related Literature
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Timothy J. Donohoe,Jean-Baptiste Guillermin,Christopher Frampton,Daryl S. Walter Chem. Commun. 2000 465
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H. B. Watson,J. C. Smith,F. B. Kipping,R. K. Callow,R. D. Haworth Annu. Rep. Prog. Chem. 1938 35 204
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Timothy J. Donohoe,Robert D. C. Pullin Chem. Commun. 2012 48 11924
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4. Stereoselective reduction of chiral 2-furoic acid derivatives using group I metals in ammoniaTimothy J. Donohoe,Andrew A. Calabrese,Clare A. Stevenson,Tamara Ladduwahetty J. Chem. Soc. Perkin Trans. 1 2000 3724
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5. Preparation of (+)-nemorensic acid and approaches to nemorensine using the partial reduction of electron deficient furansTimothy J. Donohoe,Jean-Baptiste Guillermin,Daryl S. Walter J. Chem. Soc. Perkin Trans. 1 2002 1369
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6. Synthetic approaches towards phorbols via the ultra-high-pressure mediated intramolecular Diels–Alder reaction of furans (IMDAF): effect of furan substitutionAngela C. Brickwood,Michael G. B. Drew,Laurence M. Harwood,Tsutomu Ishikawa,Pierre Marais,Véronique Morisson J. Chem. Soc. Perkin Trans. 1 1999 913
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7. General routes to 4-methyl-2-substituted-furans: a total synthesis of pleraplysillin-2, a metabolite of the sponge, Pleraplysilla spiniferaDavid W. Knight,David C. Rustidge J. Chem. Soc. Perkin Trans. 1 1981 679
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8. The generation and chemistry of dianions derived from furancarboxylic acidsDavid W. Knight,Andrew P. Nott J. Chem. Soc. Perkin Trans. 1 1981 1125
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9. The preparation of synthetic analogues of strigolAlan W. Johnson,Gopala Gowada,Ahmed Hassanali,John Knox,Sam Monaco,Zia Razavi,Gerald Rosebery J. Chem. Soc. Perkin Trans. 1 1981 1734
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10. Determination of the energy differences between the rotameric forms of furan and thiophen esters in carbon tetrachloride solution by infrared spectrometryD. J. Chadwick,J. Chambers,G. D. Meakins,R. L. Snowden J. Chem. Soc. Perkin Trans. 2 1972 1959
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4412-96-8)3-Methyl-2-furoic Acid
Purity:99%
Quantity:25g
Price($):337.0